1-(Pentylideneamino)pyridin-1-ium

• CAS No.: 823817-67-0
• Molecular Formula: C10H15N2+
• Molecular Weight: 163.24 g/mol
• IUPAC Name: N-pyridin-1-ium-1-ylpentan-1-imine
• InChI: InChI=1S/C10H15N2/c1-2-3-5-8-11-12-9-6-4-7-10-12/h4,6-10H,2-3,5H2,1H3/q+1
• InChI Key: PYSBQFFKTLUWGF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=N[N+]1=CC=CC=C1

Description

1-(Pentylideneamino)pyridin-1-ium is a pyridinium derivative featuring a pentylideneamino (-N=CH-C₄H₉) substituent at the 1-position of the pyridine ring. The compound is characterized by its positively charged nitrogen in the pyridinium ring, which enhances its solubility in polar solvents and reactivity in nucleophilic or electrophilic reactions. Pyridinium salts are widely studied for their applications in organic synthesis, medicinal chemistry, and materials science due to their tunable electronic properties and biological interactions.

Preparation Methods

The synthesis of 1-(Pentylideneamino)pyridin-1-ium can be achieved through several synthetic routes. One common method involves the reaction of pyridine with pentylideneamine under specific reaction conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to facilitate the formation of the desired product . Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

1-(Pentylideneamino)pyridin-1-ium undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide and reducing agents like sodium borohydride . The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used. For example, oxidation of 1-(Pentylideneamino)pyridin-1-ium can lead to the formation of corresponding N-oxides, while reduction can yield the corresponding amines.

Scientific Research Applications

1-(Pentylideneamino)pyridin-1-ium has a wide range of scientific research applications. In chemistry, it is used as a catalyst in various organic reactions due to its ability to stabilize reaction intermediates . In biology, it has been studied for its potential antimicrobial and anticancer properties . In medicine, it is being explored as a potential drug candidate for the treatment of various diseases. Additionally, in the industry, it is used in the synthesis of advanced materials and as a component in the production of specialty chemicals .

Mechanism of Action

The mechanism of action of 1-(Pentylideneamino)pyridin-1-ium involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and proteins, leading to the modulation of their activity . This interaction can result in various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

The uniqueness of 1-(Pentylideneamino)pyridin-1-ium arises from its pentylideneamino substituent and pyridinium core. Below, it is compared to compounds with variations in substituent groups, heterocyclic cores, or functional moieties.

Substituent Variations

Table 1: Impact of Substituent Modifications on Pyridinium Derivatives

Compound Name	Substituent Features	Key Properties	Reference
1-(Pyridin-4-yl)pentan-1-amine hydrochloride	Pentylamine chain (neutral)	Bioactive due to amine group; interacts with receptors via H-bonding
1-((Phenylthio)methyl)pyridin-1-ium chloride	Phenylthio-methyl group	Enhanced lipophilicity; unique redox reactivity
1-(4-Pyridyl)ethylamine	Ethylamine chain (shorter alkyl)	Reduced pharmacokinetic stability compared to pentyl analogs
1-(6-(Propylamino)pyridin-3-yl)propan-1-one	Propylamino group	Moderate solubility; alkyl chain length affects membrane permeability

Key Observations :

• Alkyl Chain Length : Longer chains (e.g., pentyl) increase lipophilicity and membrane permeability compared to shorter chains (e.g., ethyl) .
• Functional Groups : Charged pyridinium cores (vs. neutral amines) enhance solubility in polar media but reduce blood-brain barrier penetration .

Heterocyclic Core Modifications

Table 2: Influence of Heterocyclic Systems

Compound Name	Core Structure	Unique Characteristics	Reference
1-(Pentan-3-yl)piperidin-4-amine hydrochloride	Piperidine ring (saturated)	Flexible conformation; altered receptor binding
1-(3-Chloropyridin-2-yl)ethan-1-amine	Chlorinated pyridine	Electron-withdrawing Cl increases electrophilicity
1-(1-Ethyl-1H-pyrazol-4-yl)piperidin-3-amine	Pyrazole ring	Enhanced aromatic stacking in crystal structures

Key Observations :

• Saturated vs. Aromatic Cores : Piperidine derivatives (saturated) exhibit greater conformational flexibility, while pyridinium salts (aromatic) show stronger π-π interactions .
• Electron-Deficient Cores : Chlorinated pyridines or pyridinium ions increase electrophilicity, favoring reactions with nucleophiles .

Key Observations :

• Redox Activity : Thioether-containing pyridinium salts (e.g., phenylthio derivatives) participate in redox reactions, useful in catalytic systems .
• DNA Interactions : Pyrimidine analogs (e.g., 1-(5-Methylpyrimidin-2-yl)butan-1-amine) mimic natural nucleobases, enabling antiviral mechanisms .

Structural and Crystallographic Insights

While crystallographic data for 1-(Pentylideneamino)pyridin-1-ium is absent in the evidence, analogous sulfonated pyridinium salts (e.g., 1-[(Methylsulfonyl)oxy]pyridin-1-ium methanesulfonate ) exhibit N–O bond lengths of ~1.40 Å and 3D networks stabilized by weak C–H⋯O interactions. Such structural features suggest that 1-(Pentylideneamino)pyridin-1-ium may form similar intermolecular interactions, influencing its solid-state packing and stability .